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Compound of Interest

3-Phenylmethanesulfonyl-
Compound Name:
propionic acid

Cat. No.: B1274670

An In-Depth Technical Guide to the Stability and Storage of 3-(Phenylsulfonyl)propionic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 3-(Phenylsulfonyl)propionic acid. The information herein is intended to
support researchers, scientists, and drug development professionals in maintaining the integrity
and purity of this compound for use in chemical synthesis and other research applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-(Phenylsulfonyl)propionic acid is
presented in Table 1. Understanding these properties is fundamental to developing appropriate
storage and handling protocols.

Table 1: Physicochemical Properties of 3-(Phenylsulfonyl)propionic acid
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Property Value Reference(s)
Molecular Formula CoH1004S [1112]
Molecular Weight 214.24 g/mol [1]12]

CAS Number 10154-71-9 [1][2]
Appearance White to off-white solid [3]

Melting Point 128-130 °C [1][3]

Boiling Point 458.9.0(: at 760 mmHg ae

(Predicted)

N Soluble in methanol (25
Solubility [11[3]
mg/mL, clear, colorless)

pKa 3.85 £ 0.10 (Predicted) [1]

Storage Class 11 - Combustible Solids

Recommended Storage and Handling

Based on available data, the following conditions are recommended for the storage of 3-
(Phenylsulfonyl)propionic acid to ensure its stability and prevent degradation.

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation

Rationale Reference(s)

Temperature Room Temperature

To prevent thermal
[11[2][3]

degradation.

Sealed in a dry
Atmosphere )
environment

The compound is a

solid and should be

protected from

moisture to prevent

potential hydrolysis of HE3]
the carboxylic acid

group and physical

changes.

] Store in a light-
Light ] )
resistant container

While specific

photostability data is
unavailable, it is good

practice to protect [41[5]
from light to prevent

potential photolytic

degradation.

Strong oxidizing
Incompatibilities agents, strong acids,

strong bases

To avoid chemical
reactions that could 6]
degrade the

compound.

Stability Profile and Potential Degradation Pathways

While specific stability studies on 3-(Phenylsulfonyl)propionic acid are not extensively

published, an understanding of its functional groups (a carboxylic acid and a sulfone) allows for

the prediction of potential degradation pathways. Forced degradation studies are essential to

identify the intrinsic stability of the molecule.[7][8]

A logical workflow for conducting a comprehensive stability assessment is outlined in the

diagram below.
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Workflow for Stability Assessment of 3-(Phenylsulfonyl)propionic acid

Forced Degradation Studies Analytical Method

Oxidative Stress Photolytic Stress Develop Stability-Indicating
(UVIVis Light) HPLC Method

Thermal Stress Hydrolytic Stress
(Dry Heat) (Acidic, Basic, Neutral) (e.g., H202)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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